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Compound Name: 11(S)-Hepe

Cat. No.: B15570269

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for purified 11(S)-

hydroxyeicosatetraenoic acid (11(S)-HETE), a key lipid mediator involved in various

physiological and pathological processes. Detailed application notes and experimental

protocols are included to facilitate its use in research and drug development.

Introduction
11(S)-HETE is an enantiomer of 11-hydroxyeicosatetraenoic acid, a metabolite of arachidonic

acid. It is formed through both non-enzymatic and enzymatic pathways, with cytochrome P450

1B1 (CYP1B1) being a key enzyme in its synthesis.[1] This bioactive lipid has been implicated

in a range of cellular processes and is associated with conditions such as psoriasis,

atherosclerosis, and inflammation.[2] Understanding its biological roles and having access to

purified forms are crucial for advancing research in these areas.

Commercial Sources for Purified 11(S)-HETE
A number of commercial vendors supply purified 11(S)-HETE and related compounds. The

following table summarizes key information from some of these suppliers to aid in the selection
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of the most appropriate product for specific research needs.

Supplier Product Name Purity Formulation
Available
Quantities

Cayman

Chemical
(±)11-HETE -

A 100 µg/ml

solution in

ethanol

100 µg, 500 µg,

1 mg

BioHippo 11(S)-HETE - - 10 mg, 50 mg

MyBioSource

11-hydroxy-

5(Z),8(Z),12(E),1

4(Z)-

eicosatetraenoic

acid

>98% - 0.1 mg, 5x0.1 mg

Enzo Life

Sciences
15(S)-HETE ≥99% (HPLC)

Oil dissolved in

ethanol
1 mg

Avanti Polar

Lipids
15(S)-HETE-d11 >99%

Methylene

Chloride
1 mg

Note: While some vendors list the racemic mixture (±) or other isomers, they are often a source

for the specific enantiomers as well. It is recommended to visit the supplier's website for the

most current product information and availability of 11(S)-HETE.

Signaling Pathways of 11(S)-HETE
11(S)-HETE is known to be involved in intracellular signaling pathways that can influence

cellular processes like hypertrophy. One area of investigation is its interaction with and

regulation of cytochrome P450 enzymes.
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Caption: Signaling pathway of 11(S)-HETE formation and its effect on cellular hypertrophy.

Experimental Protocols
The following are example protocols for studying the effects of 11(S)-HETE on cultured cells.

These should be adapted based on the specific cell type and experimental question.
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Protocol 1: Induction of Cellular Hypertrophy in
Cardiomyocytes
This protocol is based on a study investigating the hypertrophic effects of 11-HETE on a human

cardiomyocyte cell line.[1]

Materials:

Human cardiomyocyte cell line (e.g., RL-14)

DMEM/F-12 medium

Fetal Bovine Serum (FBS)

Purified 11(S)-HETE (stored as a stock solution in DMSO at -20°C)

DMSO (vehicle control)

6-well culture plates

Phase-contrast microscope

Reagents for RNA extraction and Real-Time PCR

Reagents for protein extraction and Western blotting

Procedure:

Cell Culture: Culture human cardiomyocytes in DMEM/F-12 supplemented with 10% FBS

until they reach 70-80% confluency.

Serum Starvation: Before treatment, serum-starve the cells for 24 hours in serum-free

DMEM/F-12.

Treatment:

Prepare a working solution of 11(S)-HETE in serum-free DMEM/F-12 to a final

concentration of 20 µM. Ensure the final DMSO concentration does not exceed 0.5%.[1]
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For the control group, prepare a vehicle control with the same final concentration of DMSO

in serum-free medium.

Aspirate the serum-free medium from the cells and add the 11(S)-HETE treatment solution

or the vehicle control.

Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

Analysis of Cellular Hypertrophy:

Cell Size Measurement: Following treatment, capture images of the cells using a phase-

contrast microscope. Measure the cell surface area using image analysis software (e.g.,

ImageJ).

Gene Expression Analysis: Extract total RNA from the cells and perform Real-Time PCR to

analyze the expression of hypertrophic markers (e.g., ANP, BNP).

Protein Expression Analysis: Extract total protein and perform Western blotting to analyze

the protein levels of key signaling molecules, including CYP1B1.

Experimental Workflow

Start:
Cardiomyocyte Culture

Serum Starvation
(24h)

Treatment:
- 11(S)-HETE (20 µM)

- Vehicle (DMSO)
(24h)

Analysis

Phase-Contrast
Microscopy
(Cell Size)

RT-PCR
(Gene Expression)

Western Blot
(Protein Expression)

End:
Data Interpretation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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